molecular formula C20H19FN2OS B6008267 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine

1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine

Cat. No. B6008267
M. Wt: 354.4 g/mol
InChI Key: ZOZQRYGPRPRAEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine, also known as BFPE, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the dopamine and serotonin systems. 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective and anti-tumor properties.
Biochemical and Physiological Effects
1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, regulation of oxidative stress, and inhibition of tumor cell growth. 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has several advantages for use in lab experiments, including its high potency and selectivity for specific neurotransmitter systems. However, 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine is also highly lipophilic and may have limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine. One area of interest is the development of more specific and selective 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine analogues for use in targeted therapies. Another area of interest is the investigation of the potential use of 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine and its potential therapeutic applications in various areas of medicine.
In conclusion, 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine is a chemical compound that has shown promise in various areas of scientific research, including neurology, psychiatry, and oncology. While further research is needed to fully understand its mechanism of action and potential therapeutic applications, 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has the potential to be a valuable tool in the development of new treatments for a variety of diseases.

Synthesis Methods

1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine can be synthesized through a multi-step process involving the reaction of 2-benzothiophenecarboxylic acid with piperidine and 3-fluoroaniline. The resulting intermediate is then treated with thionyl chloride and triethylamine to yield the final product.

Scientific Research Applications

1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has been studied for its potential therapeutic applications in various areas, including neurology, psychiatry, and oncology. In neurology, 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has been studied as a potential treatment for depression and anxiety disorders. In oncology, 1-(1-benzothien-2-ylcarbonyl)-N-(3-fluorophenyl)-3-piperidinamine has been shown to have anti-tumor effects and may be useful in the treatment of cancer.

properties

IUPAC Name

1-benzothiophen-2-yl-[3-(3-fluoroanilino)piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19FN2OS/c21-15-6-3-7-16(12-15)22-17-8-4-10-23(13-17)20(24)19-11-14-5-1-2-9-18(14)25-19/h1-3,5-7,9,11-12,17,22H,4,8,10,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOZQRYGPRPRAEH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)C2=CC3=CC=CC=C3S2)NC4=CC(=CC=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19FN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

354.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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